2-Methyl-1,6-naphthyridin-5-amine

• Molecular Formula: C9H9N3
• Molecular Weight: 159.19 g/mol
• IUPAC Name: 2-methyl-1,6-naphthyridin-5-amine
• InChI: InChI=1S/C9H9N3/c1-6-2-3-7-8(12-6)4-5-11-9(7)10/h2-5H,1H3,(H2,10,11)
• InChI Key: DJEBDOABRZOAJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=NC=C2)N

Description

2-Methyl-1,6-naphthyridin-5-amine is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Benzyl-2-methyl-1,6-naphthyridin-5-amine (1.42 g, 5.7 mmol) was dissolved in sulfuric acid (6 mL) and water (3 mL). The solution was heated to 130° C. and stirred for 3 hours. The reaction mixture was poured into ice water and neutralized with sodium hydroxide adjusting pH to 8-10. The solution was then concentrated under reduced pressure. The solid was triturated in ethanol (30 mL×2) and filtered. The filtrate was concentrated to dryness and purified by reverse phase column chromatography, and a brown solid (485 mg) was obtained. MS (ESI): m/z 160 [M+H]+.